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molecular formula C8H7BrClNO3 B2876012 Methyl 5-bromo-2-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate CAS No. 869357-63-1

Methyl 5-bromo-2-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Cat. No. B2876012
CAS RN: 869357-63-1
M. Wt: 280.5
InChI Key: IYLZPYDLUUPCMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673919B2

Procedure details

An oven dried two-necked flask was charged with methyl 5-bromo-2-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (5.79 g, 20.64 mmol), Pd(dppf)2Cl2 (0.82 g, 1.0 mmol) and dioxane (60 mL). The resulting red suspension was purged with argon for 10 min and ZnMe2 (2.0M, 10.3 mL, toluene) was added. The reaction mixture was stirred at 70° C. for 50 min, cooled at room temperature and quenched with MeOH (50 mL) and diluted with EtOAc (100 mL). The mixture was washed with a sat NH4Cl aq. solution, the organic layer was dried (Na2SO4) and concentrated under reduced pressure yielding to a brown residue. The residue was purified by flash chromatography (Biotage system) using a gradient of EtOAc (0-30%) in hexane to afford the title product (3.23 g, 73%).
Name
methyl 5-bromo-2-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
Quantity
5.79 g
Type
reactant
Reaction Step One
Name
dioxane
Quantity
60 mL
Type
reactant
Reaction Step One
Name
Pd(dppf)2Cl2
Quantity
0.82 g
Type
catalyst
Reaction Step One
Name
title product
Yield
73%

Identifiers

REACTION_CXSMILES
Br[C:2]1[C:7](=[O:8])[N:6]([CH3:9])[C:5]([Cl:10])=[C:4]([C:11]([O:13][CH3:14])=[O:12])[CH:3]=1.O1CCOC[CH2:16]1>C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[Cl:10][C:5]1[N:6]([CH3:9])[C:7](=[O:8])[C:2]([CH3:16])=[CH:3][C:4]=1[C:11]([O:13][CH3:14])=[O:12] |f:2.3.4.5|

Inputs

Step One
Name
methyl 5-bromo-2-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
Quantity
5.79 g
Type
reactant
Smiles
BrC1=CC(=C(N(C1=O)C)Cl)C(=O)OC
Name
dioxane
Quantity
60 mL
Type
reactant
Smiles
O1CCOCC1
Name
Pd(dppf)2Cl2
Quantity
0.82 g
Type
catalyst
Smiles
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at 70° C. for 50 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting red suspension was purged with argon for 10 min
Duration
10 min
ADDITION
Type
ADDITION
Details
ZnMe2 (2.0M, 10.3 mL, toluene) was added
TEMPERATURE
Type
TEMPERATURE
Details
cooled at room temperature
CUSTOM
Type
CUSTOM
Details
quenched with MeOH (50 mL)
ADDITION
Type
ADDITION
Details
diluted with EtOAc (100 mL)
WASH
Type
WASH
Details
The mixture was washed with a sat NH4Cl aq. solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
yielding to a brown residue
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography (Biotage system)

Outcomes

Product
Details
Reaction Time
 50 min
Name
title product
Type
product
Smiles
ClC=1N(C(C(=CC1C(=O)OC)C)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 3.23 g
YIELD: PERCENTYIELD 73%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.